Gadolinium orthovanadate

• CAS RN: 13628-52-9
• Molecular Formula: GdO4V
• Molecular Weight: 272.2 g/mol
• IUPAC Name: gadolinium(3+);trioxido(oxo)vanadium
• InChI: InChI=1S/Gd.4O.V/q+3;;3*-1
• InChI Key: CNEVBWVCXNYGIA-UHFFFAOYSA-N
• SMILES: [O-][V](=O)([O-])[O-].[Gd+3]
• Pictograms: Irritant

Description

Gadolinium orthovanadate (GdVO4) is a rare earth metal orthovanadate compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields. This compound has a wide range of applications in scientific research, including materials science, nanotechnology, and biomedicine.

Mechanism of Action

The mechanism of action of Gadolinium orthovanadate is not fully understood, but it is believed to be due to its unique crystal structure and electronic properties. Gadolinium orthovanadate has a tetragonal crystal structure, which gives it unique optical and magnetic properties. The electronic structure of Gadolinium orthovanadate is also unique, with Gd3+ ions having a partially filled 4f electron shell, which gives rise to strong magnetic properties.
Biochemical and Physiological Effects:
Gadolinium orthovanadate nanoparticles have been shown to have low toxicity and high biocompatibility, making them ideal for biomedical applications. In vivo studies have shown that Gadolinium orthovanadate nanoparticles can accumulate in tumor tissues and can be used for targeted drug delivery and cancer therapy. Gadolinium orthovanadate nanoparticles have also been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using Gadolinium orthovanadate in lab experiments include its unique optical and magnetic properties, low toxicity, and high biocompatibility. However, the limitations of using Gadolinium orthovanadate include the high cost of synthesis and the need for specialized equipment for its characterization.

Future Directions

There are several future directions for the use of Gadolinium orthovanadate in scientific research. One direction is the development of new synthesis methods to reduce the cost of production. Another direction is the exploration of new applications for Gadolinium orthovanadate, such as in energy storage and conversion. Additionally, further studies are needed to fully understand the mechanism of action of Gadolinium orthovanadate and its potential applications in biomedicine.

Synthesis Methods

Gadolinium orthovanadate can be synthesized using various methods, including solid-state reaction, sol-gel method, hydrothermal synthesis, and co-precipitation method. The solid-state reaction method involves heating a mixture of gadolinium oxide and vanadium pentoxide at high temperatures. The sol-gel method involves the hydrolysis and condensation of metal alkoxides to form a gel, which is then calcined to obtain the final product. The hydrothermal synthesis method involves the reaction of metal salts in a high-pressure, high-temperature aqueous solution. The co-precipitation method involves the simultaneous precipitation of metal ions from a solution.

Scientific Research Applications

Gadolinium orthovanadate has various applications in scientific research, including materials science, nanotechnology, and biomedicine. In materials science, Gadolinium orthovanadate is used as a phosphor material for solid-state lighting and displays. In nanotechnology, Gadolinium orthovanadate nanoparticles are used as contrast agents for magnetic resonance imaging (MRI). In biomedicine, Gadolinium orthovanadate nanoparticles are used for drug delivery, cancer therapy, and bioimaging.